Cas no 5468-46-2 ( )

  structure
  structure
Product Name: 
CAS No:5468-46-2
MF:C10H6N2O4
MW:218.165642261505
CID:942540
PubChem ID:5354470
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (Z)-2-cyano-3-(3-nitrophenyl)prop-2-enoic acid
    • (2Z)-2-cyano-3-(3-nitrophenyl)prop-2-enoic acid
    • 2-Cyan-3-(3-nitro-phenyl)-acrylsaeure
    • 2-cyano-3-(3'-nitro-1'-phenyl)acrylic acid
    • 2-cyano-3-(3-nitro-phenyl)-acrylic acid
    • 3-nitrobenzylidenecyanoacetic acid
    • AC1NS5OC
    • NSC11463
    • AKOS024361350
    • SCHEMBL17397039
    • ST50991615
    • NSC-11463
    • 5468-46-2
    • DTXSID70417803
    •  
    • Inchi: 1S/C10H6N2O4/c11-6-8(10(13)14)4-7-2-1-3-9(5-7)12(15)16/h1-5H,(H,13,14)/b8-4-
    • InChI Key: PJGINNBZKZIMNJ-YWEYNIOJSA-N
    • SMILES: [O-][N+](C1=CC=CC(/C=C(/C#N)\C(=O)O)=C1)=O

Computed Properties

  • Exact Mass: 218.03278
  • Monoisotopic Mass: 218.032757
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.488
  • Boiling Point: 421.9°C at 760 mmHg
  • Flash Point: 209°C
  • Refractive Index: 1.668
  • PSA: 104.23
  • LogP: 2.10958
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